Cas no 1609388-61-5 ((7R,8aS)-7-aminohexahydropyrrolo1,2-apyrazine-1,4-dione hydrochloride)

• Product Name: (7R,8aS)-7-aminohexahydropyrrolo1,2-apyrazine-1,4-dione hydrochloride
• CAS No: 1609388-61-5
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD26959692
• CID: 4608103
• Update Time: 2025-05-22

(7R,8aS)-7-aminohexahydropyrrolo1,2-apyrazine-1,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7R,8aS)-7-aminohexahydropyrrolo[1,2-a]pyrazine-1,4-dione hydrochloride
• (7R,8aS)-7-aminohexahydropyrrolo1,2-apyrazine-1,4-dione hydrochloride

• MDL： MFCD26959692
• Inchi： 1S/C7H11N3O2.ClH/c8-4-1-5-7(12)9-2-6(11)10(5)3-4;/h4-5H,1-3,8H2,(H,9,12);1H/t4-,5+;/m1./s1
• InChI Key： PXWBGMFCTRXQJX-JBUOLDKXSA-N
• SMILES： O=C1NCC(=O)N2C[C@H](N)C[C@@]12[H].Cl

Additional information on (7R,8aS)-7-aminohexahydropyrrolo1,2-apyrazine-1,4-dione hydrochloride

Introduction to (7R,8aS)-7-Aminohexahydropyrrolo[1,2-a]pyrazine-1,4-Dione Hydrochloride

The compound with CAS No. 1609388-61-5, known as (7R,8aS)-7-Aminohexahydropyrrolo[1,2-a]pyrazine-1,4-Dione Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

Hexahydropyrrolo[1,2-a]pyrazine is a bicyclic structure that forms the core of this compound. The stereochemistry at the 7R and 8aS positions is critical for its biological activity. The presence of an amino group (-NH2) at the 7-position introduces additional functional complexity, enhancing its interaction with target proteins. The hydrochloride salt form ensures stability and solubility, which are essential for pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stereoselective catalysis, to construct the complex bicyclic framework. These methods not only improve yield but also maintain the stereochemical integrity required for biological activity.

The pharmacological profile of (7R,8aS)-7-Aminohexahydropyrrolo[1,2-a]pyrazine-1,4-Dione Hydrochloride has been extensively studied. Preclinical data indicate that it exhibits potent activity against several disease models, including neurodegenerative disorders and inflammatory conditions. Its ability to modulate key enzymes and receptors suggests a broad therapeutic potential.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For instance, it has demonstrated inhibitory effects on enzymes involved in inflammation and neurodegeneration. These findings underscore its potential as a lead compound for drug discovery programs targeting these conditions.

Moreover, the stereochemistry of this compound plays a pivotal role in its pharmacokinetic properties. The 7R configuration ensures optimal absorption and bioavailability, while the 8aS configuration contributes to its metabolic stability. These attributes are crucial for translating laboratory findings into clinical applications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further advanced our understanding of this compound's mechanisms of action. For example, advanced imaging techniques have revealed its ability to penetrate the blood-brain barrier, making it a promising candidate for central nervous system disorders.

In conclusion, (7R,8aS)-7-Aminohexahydropyrrolo[1,2-a]pyrazine-1,4-Dione Hydrochloride represents a cutting-edge advancement in chemical research with significant implications for therapeutic development. Its unique structure, coupled with potent biological activity and favorable pharmacokinetic properties, positions it as a key player in the quest for novel medicines.